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Compound of Interest

Compound Name: Trichloroacetamidoxime

L Get Quote

Cat. No.: B15127443

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Trichloroacetamidoxime is a valuable halogen-containing building block in organic synthesis.
Its utility is particularly notable in the preparation of five and six-membered heterocyclic rings,
which are common scaffolds in medicinal chemistry. One of the key applications of
trichloroacetamidoxime is in the synthesis of 3-trichloromethyl-1,2,4-oxadiazoles, a class of
compounds with potential biological activity. The protocol outlined below describes an efficient,
high-yield synthesis of trichloroacetamidoxime in an aqueous medium, offering a greener and
more effective alternative to previous methods.

Data Presentation:

Parameter Value Reference
Yield 90% [1]
Previous Reported Yield 64% [1]
Reaction Time 3 hours [1]

Reaction Temperature

Room Temperature

[1]

Solvent

Water

[1]
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Experimental Protocol:

This protocol details the synthesis of trichloroacetamidoxime from trichloroacetonitrile and
hydroxylamine hydrochloride in an aqueous solution.[1]

Materials:

 Trichloroacetonitrile (C2CIsN)

o Hydroxylamine hydrochloride (NH20H-HCI)
e Sodium hydroxide (NaOH)

e Deionized water

e Hexane

o Ethyl acetate

Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

« Filtration apparatus (e.g., Buchner funnel and flask)
e Vacuum pump or aspirator

o Rotary evaporator (optional)

o Standard laboratory glassware

Procedure:

e Reagent Preparation: In a suitable reaction vessel, prepare a solution by dissolving 2.36 g
(3.5 mmol) of hydroxylamine hydrochloride and 1.36 g (3.5 mmol) of sodium hydroxide in
water.
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e Reaction Initiation: To the aqueous solution of hydroxylamine, add 1.7 mL (1.7 mmol) of
trichloroacetonitrile.

o Reaction Conditions: Stir the resulting mixture vigorously at room temperature for 3 hours. A
solid precipitate of trichloroacetamidoxime will form during this time.[1]

e Product Isolation: Isolate the solid product by vacuum filtration.
» Drying: Dry the isolated solid in a vacuum desiccator or oven.

 Purification: Recrystallize the crude product using a gradient of hexane and ethyl acetate
(3:1) to obtain pure trichloroacetamidoxime.

Mandatory Visualization:

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of trichloroacetamidoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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